Cas no 34267-03-3 (cyclopentane-1,2-diyl bis(4-nitrobenzoate))

• Product name: cyclopentane-1,2-diyl bis(4-nitrobenzoate)
• CAS No: 34267-03-3
• MF: C₁₉H₁₆N₂O₈
• MW: 400.33894
• CID: 918937
• PubChem ID: 278621

cyclopentane-1,2-diyl bis(4-nitrobenzoate) Chemical and Physical Properties

Names and Identifiers

• cyclopentane-1,2-diyl bis(4-nitrobenzoate)
• [2-(4-nitrobenzoyl)oxycyclopentyl] 4-nitrobenzoate
• (+-)-cis-1,2-Bis-(4-nitro-benzoyloxy)-cyclopentan
• AC1L5OGP
• AC1Q6291
• AG-K-00711
• AR-1I3232
• cis-1,2-Bis-(4-nitro-benzoyloxy)-cyclopentan
• cis-1,2-bis-(4-nitro-benzoyloxy)-cyclopentane
• cis-1,2-Bis-p-nitrobenzoyloxy-cyclopentan
• CTK5G8998
• di(p-nitrobenzoate) du cyclopentanediol-1,2 cis
• NSC128350
• NSC128351
• DTXSID90919930
• 91146-24-6
• NSC-128351
• 34267-03-3
• NSC-128350

• Inchi： InChI=1S/C19H16N2O8/c22-18(12-4-8-14(9-5-12)20(24)25)28-16-2-1-3-17(16)29-19(23)13-6-10-15(11-7-13)21(26)27/h4-11,16-17H,1-3H2
• InChI Key： WKLGTEJICMXJTJ-UHFFFAOYSA-N
• SMILES： C1CC(C(C1)OC(=O)C2=CC=C(C=C2)[N+](=O)[O-])OC(=O)C3=CC=C(C=C3)[N+](=O)[O-]

Computed Properties

• Exact Mass: 400.09068
• Monoisotopic Mass: 400.09066547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 144Ų

Experimental Properties

• PSA: 138.88
• LogP: 4.48430